Cas no 2091776-82-6 (Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl-)

• Product Name: Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl-
• CAS No: 2091776-82-6
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 5266809
• Update Time: 2025-10-23

Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-methylpropyl)-4-methyl-1,3-oxazole
• Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl-

• Inchi： 1S/C8H12ClNO/c1-5(2)7(9)8-10-6(3)4-11-8/h4-5,7H,1-3H3
• InChI Key： CLTTZPXOBSGCLS-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C)=CO1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl-

Research Briefing on Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl- (CAS: 2091776-82-6) in Chemical Biology and Pharmaceutical Applications

Oxazole derivatives have garnered significant attention in the field of chemical biology and pharmaceutical research due to their diverse biological activities and potential therapeutic applications. Among these, the compound Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl- (CAS: 2091776-82-6) has emerged as a promising candidate for further investigation. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl-, which contribute to its reactivity and interaction with biological targets. The presence of the chloro and methyl substituents on the oxazole ring has been shown to enhance its stability and bioavailability, making it an attractive scaffold for medicinal chemistry. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's potential as an antimicrobial and anti-inflammatory agent. Preliminary data suggest that Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl- exhibits inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Additionally, its anti-inflammatory properties have been linked to the modulation of key signaling pathways, such as NF-κB and MAPK, which are implicated in chronic inflammatory diseases.

Further investigations into the mechanistic aspects of this compound have revealed its ability to interact with specific protein targets, including enzymes and receptors involved in disease pathogenesis. For instance, molecular docking studies have identified potential binding sites on cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), suggesting its utility in the development of novel anti-inflammatory and anticancer therapies. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Despite these promising results, challenges remain in the development of Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl- as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, Oxazole, 2-(1-chloro-2-methylpropyl)-4-methyl- (CAS: 2091776-82-6) represents a valuable addition to the growing repertoire of oxazole-based bioactive compounds. Its unique chemical properties and broad-spectrum biological activities make it a compelling subject for future research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical methodologies, will pave the way for its eventual translation into clinical applications.